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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

This technical guide provides a comprehensive overview of the surface field characteristics and
physical properties of the BX048 magnet. The content is tailored for researchers, scientists,
and drug development professionals who may utilize these components in sensors, actuators,
or specialized experimental apparatus. The BX048 is a high-performance neodymium block
magnet known for its strong magnetic field in a compact form factor.

Quantitative Data Summary

The BX048 is a Grade N42 Neodymium (NdFeB) block magnet. Its key physical and magnetic
properties are summarized below, compiled from various suppliers. Minor variations in reported
values may exist due to differences in measurement techniques and manufacturing tolerances.
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Parameter Value Unit Notes
A common identifier
for this specific
Part Number BX048 / NM-BX048 - ]
magnet size and
grade.
] Neodymium-Iron- Sintered Neodymium
Material -
Boron (NdFeB) Magnet.
Indicates a maximum
Grade N42 MGOe energy product of 42
MGOe.[1][2][3]
Dimensions (L x W x ) Equivalent to 25.4 x
1x1/4x1/2 inches
T) 6.35 x 12.7 mm.[4][5]
. . Applies to all
Dimensional ) ] )
+0.004 inches dimensions (x0.1mm).
Tolerances
[1][2]
o The North and South
Magnetization )
S Through Thickness - poles are on the 1" x
Direction
1/4" faces.[1][2][6]
Measured on the
surface of the magnet.
The value can vary
Surface Field ~4876 - 5876 Gauss based on the specific
measurement location
and instrument.[1][4]
[5]
Represents the
_ _ maximum flux output
Residual Flux Density
B0 13,200 Gauss from the magnet
r
material at zero air
gap.[1][5]
Pull Force (Case 1) ~18.71 Ibs Single magnet pulling
against a thick, flat
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steel plate.[2][5][6]

) ) Exceeding this
Maximum Operating

176 /80 °F/°C temperature can lead
Temp o
to demagnetization.[1]
) Nickel-Copper-Nickel Provides corrosion
Coating ) ) - )
(Ni-Cu-Ni) resistance.[1][2][6]
Approximately 15.4
Weight ~0.54 0z PP Y

grams.[1][2][5]

Experimental Protocols

While specific manufacturer test protocols are proprietary, the characterization of the BX048
magnet's properties follows standardized industry methodologies. Below are detailed
descriptions of likely protocols for key measurements.

2.1 Surface Field Strength Measurement
This procedure quantifies the magnetic field density at the surface of the magnet.

e Instrumentation: A calibrated axial Hall probe Gaussmeter is the standard instrument for this
measurement. The probe must be calibrated to a known magnetic field standard.

e Methodology:

o The BX048 magnet is securely fixed in a non-magnetic vise or holder to prevent
movement.

o The Hall probe of the Gaussmeter is mounted on a micrometer positioning stage to ensure
precise and repeatable placement.

o The active area of the Hall sensor is brought into direct contact with the magnet's surface,
ensuring it is perpendicular to the magnetic pole face.

o Measurements are typically taken at the geometric center of the pole face (1" x 1/4"
surface), as this is where the field is generally strongest and most uniform.
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o Multiple readings are taken and averaged to ensure accuracy. The reported "Surface
Field" value is the result of this direct contact measurement.

2.2 Pull Force Testing

This protocol measures the adhesive force of the magnet against a standardized ferromagnetic
plate, simulating a typical application.

e Instrumentation: A force gauge mounted on a motorized test stand. A thick, flat, polished
steel plate (typically low-carbon steel, e.g., ASTM A36) is used as the test surface.

e Methodology:
o The steel plate is securely fixed to the base of the test stand.
o The BX048 magnet is brought into flush contact with the center of the steel plate.
o The force gauge, equipped with a non-magnetic hook or fixture, is attached to the magnet.

o The motorized stand pulls the magnet away from the steel plate in a direction
perpendicular to the surface at a constant, slow speed.

o The force gauge records the peak force required to separate the magnet from the plate.
This peak value is reported as the "Pull Force". This corresponds to "Pull Force Case 1"
data provided by suppliers.[4][5]

2.3 B-H Curve (Demagnetization Curve) Analysis

This fundamental characterization provides data on the magnet's intrinsic magnetic properties.
 Instrumentation: A Hysteresigraph or a Vibrating Sample Magnetometer (VSM).

o Methodology:

o A sample of the N42 NdFeB material from the same batch as the BX048 magnets is
placed within the instrument.

o The sample is first magnetized to saturation in a strong positive magnetic field.
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o The external magnetic field is then swept from the positive maximum, through zero, to a
negative maximum, and back.

o During this sweep, the instrument measures the magnetic moment of the material.

o The resulting data is plotted as a B-H curve (magnetic induction B vs. applied field H). Key
parameters like Residual Flux Density (Br) and Coercivity (Hc) are derived from the
second quadrant of this curve.

Visualized Workflow

The following diagram illustrates the logical workflow for the comprehensive characterization of
a permanent magnet like the BX048, from initial inspection to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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